Cas no 1208074-91-2 (2-Ethoxy-3-nitrotoluene)

• Product Name: 2-Ethoxy-3-nitrotoluene
• CAS No: 1208074-91-2
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• MDL: MFCD12547885
• CID: 2617269
• PubChem ID: 50998235
• Update Time: 2025-08-05

2-Ethoxy-3-nitrotoluene Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-1-methyl-3-nitrobenzene
• 3-Nitro-2-aethoxy-toluol;2-methyl-6-nitro-phenetole;2-Ethoxy-3-nitrotoluene;3-Nitro-2-aethoxy-1-methyl-benzol;Aethyl-(6-nitro-2-methyl-phenyl)-aether;2-Methyl-6-nitro-phenetol;
• 3-Nitro-2-ethoxytoluene
• SCHEMBL16956854
• DTXCID00630008
• AKOS006346338
• CS-0209130
• DTXSID40679259
• BS-25659
• 2-Ethoxy-3-nitrotoluene
• MFCD12547885
• 1208074-91-2

• MDL： MFCD12547885
• Inchi： 1S/C9H11NO3/c1-3-13-9-7(2)5-4-6-8(9)10(11)12/h4-6H,3H2,1-2H3
• InChI Key： BZFRQLCKEVHCTC-UHFFFAOYSA-N
• SMILES： O(CC)C1C(=CC=CC=1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 181.07400
• Monoisotopic Mass: 181.07389321Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.05000
• LogP: 2.82510